Cas no 2228827-98-1 (5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol)
5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol Chemical and Physical Properties
Names and Identifiers
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- 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol
- 2228827-98-1
- EN300-1797964
- 5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol
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- Inchi: 1S/C14H21NO2/c1-11-3-4-12(9-13(11)16)10-14(17-2)5-7-15-8-6-14/h3-4,9,15-16H,5-8,10H2,1-2H3
- InChI Key: BTMKNECWXTWMJV-UHFFFAOYSA-N
- SMILES: O(C)C1(CC2C=CC(C)=C(C=2)O)CCNCC1
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 41.5Ų
5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1797964-0.05g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 0.05g |
$1212.0 | 2023-09-19 | ||
| Enamine | EN300-1797964-0.1g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 0.1g |
$1269.0 | 2023-09-19 | ||
| Enamine | EN300-1797964-0.25g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 0.25g |
$1328.0 | 2023-09-19 | ||
| Enamine | EN300-1797964-0.5g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 0.5g |
$1385.0 | 2023-09-19 | ||
| Enamine | EN300-1797964-1.0g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1797964-2.5g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 2.5g |
$2828.0 | 2023-09-19 | ||
| Enamine | EN300-1797964-5.0g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1797964-10.0g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1797964-1g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 1g |
$1442.0 | 2023-09-19 | ||
| Enamine | EN300-1797964-5g |
5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol |
2228827-98-1 | 5g |
$4184.0 | 2023-09-19 |
5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol
Comprehensive Overview of 5-(4-Methoxypiperidin-4-yl)methyl-2-methylphenol (CAS No. 2228827-98-1)
In the realm of organic chemistry and pharmaceutical research, 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol (CAS No. 2228827-98-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methoxypiperidine and methylphenol moieties, is often explored for its role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol synthesis" or "CAS 2228827-98-1 applications," reflecting its relevance in cutting-edge scientific endeavors.
The molecular structure of 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol combines a phenolic ring with a methoxypiperidine group, offering a versatile scaffold for modifications. This flexibility makes it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for enhanced bioavailability or target specificity. Searches for "piperidine derivatives in drug development" or "phenolic compounds in neuroscience" often intersect with discussions about this molecule.
From a synthetic perspective, CAS No. 2228827-98-1 is typically prepared through multi-step organic reactions involving alkylation and etherification processes. Laboratories focusing on high-throughput screening or fragment-based drug discovery may utilize this compound as a building block. Its methoxy and methyl substituents contribute to its stability and solubility, addressing common challenges in formulation science. Queries like "improving solubility of phenolic compounds" or "piperidine-based ligands" are frequently associated with this topic.
Beyond pharmaceuticals, 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol has potential applications in agrochemicals and functional materials. Its aromatic and heterocyclic features align with the growing demand for sustainable chemistry solutions. Environmental concerns have also led to increased searches for "green synthesis of piperidine derivatives" and "biodegradable phenolic compounds," positioning this molecule as a subject of interdisciplinary research.
In summary, 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol (CAS No. 2228827-98-1) exemplifies the convergence of organic synthesis, drug discovery, and material innovation. Its adaptability to modern computational tools and alignment with industry trends ensure its continued relevance in scientific literature and commercial applications.
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